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Compound of Interest

Compound Name: Phccc, (+)-

Cat. No.: B10753041

It is highly probable that "Phccc, (+)-" is a typographical error and refers to Pyridinium
Chlorochromate (PCC), a common oxidizing agent in organic synthesis. This guide provides
essential safety and logistical information for handling PCC in a laboratory setting, targeting
researchers, scientists, and drug development professionals.

Pyridinium chlorochromate (PCC) is a reddish-orange solid that is useful for the oxidation of
primary alcohols to aldehydes and secondary alcohols to ketones.[1] However, it is a
hazardous substance and must be handled with appropriate safety precautions.[1][2]

Personal Protective Equipment (PPE)

When handling Pyridinium Chlorochromate, the following personal protective equipment is
essential to minimize exposure and ensure safety.
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PPE Category

Item

Specifications and Use

Eye and Face Protection

Safety Glasses with Side
Shields or Goggles

Must be worn at all times to
protect against splashes and
dust.

Face Shield

Recommended when there is
a significant risk of splashing

or dust generation.

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
suitable. Inspect gloves for any

tears or holes before use.[3]

Body Protection

Laboratory Coat

A standard lab coat should be
worn to protect against minor

spills.

Chemical-Resistant Apron or
Suit

Recommended when handling
larger quantities or when there
is a higher risk of significant

spills.

Respiratory Protection

Fume Hood

All work with PCC should be
conducted in a well-ventilated
chemical fume hood to avoid

inhalation of dust.

Respirator

If a fume hood is not available
or if dust levels are high, a
NIOSH-approved respirator
with a particulate filter is

necessary.

Hazard Information and Safe Handling

PCC is a strong oxidizer and is incompatible with combustible materials, strong reducing

agents, and alcohols.[3] It is also moisture-sensitive. Contact with combustible material may

cause fire.
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Health Hazards:

e Acute: May cause irritation to the skin, eyes, and respiratory tract. May be harmful if
swallowed or absorbed through the skin.

e Chronic: PCC is a suspected carcinogen and may cause sensitization by skin contact.

Safe Handling Practices:

Always work in a well-ventilated area, preferably a chemical fume hood.

Avoid generating dust.

Keep away from heat, sparks, and open flames.[4]

Store in a tightly closed container in a cool, dry place away from combustible materials.[3][5]

Wash hands thoroughly after handling.[6]

Emergency Procedures
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Emergency Situation

Procedure

Skin Contact

Immediately wash the affected area with plenty
of soap and water.[5] Remove contaminated
clothing.[5] Seek medical attention if irritation

persists.[5]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower
eyelids occasionally. Seek immediate medical

attention.

Move the person to fresh air.[5] If breathing is

Inhalation o ) ] )

difficult, provide oxygen. Seek medical attention.
) Do NOT induce vomiting. Rinse mouth with

Ingestion i ) i )
water.[5] Seek immediate medical attention.
Evacuate the area.[6] Wear appropriate PPE.[6]
Carefully sweep up the spilled solid, avoiding

Spill dust generation, and place it in a designated,

labeled waste container. Clean the spill area

with soap and water.

Disposal Plan

Dispose of PCC waste and contaminated materials in accordance with all local, state, and

federal regulations.[6] Do not dispose of it down the drain.[6] Collect waste in a designated,

labeled, and sealed container.[6]

Experimental Workflow for Handling Pyridinium

Chlorochromate (PCC)

The following diagram outlines the standard operating procedure for the safe handling of

Pyridinium Chlorochromate in a laboratory setting.
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Preparation

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Fume Hood is Operational

Gather All Necessary Materials
(PCC, Solvents, Glassware)

Prepare Labeled Waste Container

J

Proceed to Handling

Handling and Reaction

Weigh PCC in Fume Hood

Carefully Add PCC to Reaction Vessel

Perform Reaction Under Inert Atmosphere (if required)

Monitor Reaction Progress

Reaction Complete

4 N\

Cleanup a; 'd Disposal

Quench Reaction (if necessary)

Transfer Waste to Labeled Container

Decontaminate Glassware

Clean Work Area

Remove and Dispose of PPE Properly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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